Cas no 2229414-93-9 (1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine
• CAS No: 2229414-93-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6008602
• PubChem ID: 165973710
• Update Time: 2025-06-14

1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine
• 1-[(3-chloro-4-nitrophenyl)methyl]cyclopropan-1-amine
• 2229414-93-9
• EN300-1997253

• Inchi： 1S/C10H11ClN2O2/c11-8-5-7(6-10(12)3-4-10)1-2-9(8)13(14)15/h1-2,5H,3-4,6,12H2
• InChI Key： KKXKUHIRAXBBBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine

Comprehensive Overview of 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2229414-93-9)

The compound 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2229414-93-9) is a specialized organic molecule featuring a unique structural framework combining a methylcyclopropyl amine group with a 3-chloro-4-nitrophenyl substituent. This configuration endows the molecule with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its nitrophenyl and chloro functional groups contribute to its reactivity, while the cyclopropane ring introduces steric constraints that can influence binding affinity in biological systems.

In recent years, the demand for nitrogen-containing heterocycles like 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine has surged due to their applications in drug discovery. Researchers are particularly intrigued by its potential as a pharmacophore in designing enzyme inhibitors or receptor modulators. The compound’s CAS No. 2229414-93-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, highlighting its practical importance.

From an industrial perspective, 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine is explored for its role in crop protection formulations. The chloro-nitrophenyl moiety is known to exhibit herbicidal or pesticidal activity, aligning with the growing focus on sustainable agriculture. Discussions on platforms like ResearchGate often center on optimizing its bioavailability and environmental impact, addressing concerns raised by eco-conscious stakeholders. Additionally, its thermal stability makes it a candidate for high-performance polymer additives, a niche yet expanding market.

Analytical studies of CAS No. 2229414-93-9 emphasize its characterization via NMR spectroscopy, mass spectrometry, and HPLC. These techniques confirm its purity and structural integrity, critical for reproducibility in research. The compound’s logP value and pKa are also frequently queried, as they dictate its behavior in biological systems. Notably, its methylcyclopropyl group may enhance membrane permeability, a hot topic in drug delivery innovation.

Emerging trends in green chemistry have spurred interest in eco-friendly synthesis methods for 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine. Catalytic reductions of the nitro group or solvent-free reactions are actively investigated, resonating with the broader push for carbon-neutral processes. Such advancements align with queries about scalable production and cost-efficiency, common among industrial researchers.

In summary, 1-(3-chloro-4-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2229414-93-9) represents a versatile scaffold with multifaceted applications. Its intersection with drug development, agrochemicals, and material science ensures sustained relevance. As synthetic methodologies evolve and environmental standards tighten, this compound will likely remain a focal point for innovation, answering the demand for high-value intermediates in science and industry.